Cas no 2248332-23-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-tert-butylphenyl)pentanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-tert-butylphenyl)pentanoate
• CAS No: 2248332-23-0
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 6184897
• PubChem ID: 165726984
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-tert-butylphenyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-tert-butylphenyl)pentanoate
• EN300-6522882
• 2248332-23-0

• Inchi： 1S/C23H25NO4/c1-23(2,3)17-14-12-16(13-15-17)8-4-7-11-20(25)28-24-21(26)18-9-5-6-10-19(18)22(24)27/h5-6,9-10,12-15H,4,7-8,11H2,1-3H3
• InChI Key： JMSDQTBVMKBLJU-UHFFFAOYSA-N
• SMILES： O(C(CCCCC1C=CC(=CC=1)C(C)(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-tert-butylphenyl)pentanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-tert-butylphenyl)pentanoate (CAS No. 2248332-23-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-tert-butylphenyl)pentanoate, identified by its CAS number 2248332-23-0, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural motif combines a dioxo-pentanoate ester moiety with an isoindolyl scaffold, which is known for its versatility in biological interactions.

Recent studies have highlighted the importance of isoindol derivatives in medicinal chemistry, particularly for their role as bioactive intermediates. The presence of the 5-(4-tert-butylphenyl)pentanoate side chain not only contributes to the molecular stability but also influences the pharmacokinetic properties of the compound. This unique combination of structural features makes it a promising candidate for further investigation in drug discovery.

The dioxo-pentanoate ester functional group is particularly noteworthy, as it has been shown to enhance binding affinity in several pharmacological targets. This feature is especially relevant in the context of designing small-molecule inhibitors for enzymes and receptors involved in critical biological pathways. The 1H-isoindol-2-yl core, on the other hand, is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, making it an attractive scaffold for medicinal chemists.

In light of these properties, researchers have been exploring the potential of this compound as a lead molecule for the development of new drugs. Preliminary computational studies suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-tert-butylphenyl)pentanoate exhibits favorable binding characteristics to several protein targets, including those implicated in inflammatory diseases and cancer. These findings are particularly exciting given the growing demand for targeted therapies that offer improved efficacy and reduced side effects.

Moreover, the synthesis of this compound has been optimized to ensure high yield and purity, making it commercially viable for further development. The synthetic route involves multi-step organic transformations that highlight the expertise required to construct such complex molecules. The use of advanced catalytic systems has enabled the efficient introduction of the necessary functional groups while maintaining regioselectivity.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex derivatives. By modifying specific parts of its structure, researchers can fine-tune its biological activity to meet specific therapeutic needs. For instance, substituting different aromatic groups at the 4-position of the tert-butylphenyl ring could alter its interaction profile with biological targets. Similarly, varying the length or composition of the dioxo-pentanoate ester chain could impact its metabolic stability and bioavailability.

The isoindol scaffold itself has been extensively studied for its role in various biological processes. Its ability to mimic natural products and bioactive peptides makes it a valuable tool in drug design. In particular, isoindol derivatives have shown promise in modulating enzyme activity and receptor binding affinity. The compound under discussion (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-tert-butylphenyl)pentanoate) leverages these properties to potentially develop novel therapeutic strategies.

Recent advances in crystallography and molecular modeling have provided deeper insights into how this compound interacts with biological targets at the atomic level. These studies have revealed that the dioxo-pentanoate ester moiety plays a crucial role in anchoring the molecule within the active site of enzymes or receptors. Meanwhile, the isoindol ring serves as a key recognition element that mediates specific interactions with residues on the target protein surface.

The influence of substituents such as the 4-tert-butylphenyl group on overall activity cannot be overstated. This bulky substituent not only enhances solubility but also prevents unwanted off-target interactions by sterically hindering non-specific binding sites. Such design principles are essential for developing drugs with high selectivity and minimal adverse effects.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-tert-butylphenyl)pentanoate (CAS No. 2248332-23) represents a promising candidate for further exploration in drug discovery. Its unique structural features and favorable binding properties make it an attractive starting point for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in medicinal chemistry and pharmaceutical development.